Cas no 161798-25-0 (2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-)
161798-25-0 structure
Product Name:2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-
CAS No:161798-25-0
MF:C10H7BrO3
MW:255.064782381058
CID:225432
PubChem ID:5465897
Update Time:2025-04-19
2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-
- 4-(bromomethyl)-7-hydroxychromen-2-one
- 7-HYDROXY-4-BROMOMETHYLCOUMARIN
- 4-(Bromomethyl)-7-hydroxy-2H-chromen-2-one
- NSC 667229
- 7-Hydroxy-4-(bromomethyl)coumarin
- 4-(bromomethyl)-7-hydroxy-chromen-2-one
- AKOS017547939
- 2H-1-Benzopyran-2-one, 4-(bromomethyl)-7-hydroxy-
- XFNVWGFZARBVBT-UHFFFAOYSA-N
- GEO-02733
- 9B6VKC9ZVK
- SCHEMBL3868315
- MFCD01862969
- NSC667229
- 161798-25-0
- 4-(bromomethyl)-7-hydroxy-2h-1-benzopyran-2-one
- 4-bromomethyl-7-hydroxycoumarin
- CHEMBL1996493
- W-200149
- NSC-667229
- A858015
- DTXSID80167241
- UNII-9B6VKC9ZVK
- NCI60_023403
-
- Inchi： 1S/C10H7BrO3/c11-5-6-3-10(13)14-9-4-7(12)1-2-8(6)9/h1-4,12H,5H2
- InChI Key： XFNVWGFZARBVBT-UHFFFAOYSA-N
- SMILES： BrCC1=CC(=O)OC2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 253.957857
- Monoisotopic Mass: 253.957857
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.726
- Boiling Point: 421.3°Cat760mmHg
- Flash Point: 208.6°C
- Refractive Index: 1.652
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